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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed laboratory protocol for the bromination of 2-

hydroxypropanal, also known as lactaldehyde. The synthesis outlined is based on established

methodologies for the preparation of 2-bromopropionaldehyde, a valuable intermediate in

various synthetic applications.

Data Summary
The following table summarizes the quantitative data from representative experiments for the

bromination of 2-hydroxypropanal. These experiments demonstrate the scalability and

efficiency of the described protocol.

Experime
nt

2-
Hydroxyp
ropanal
(g)

Methanol
(mL)

Bromine
(g)

Reaction
Time (h)

Crude
Product
(g)

Yield (%)

1 14.8 150 19.2 3 23.3 85.0

2 26.2 210 26.4 2 36.8 75.6

3 38.6 463 57.9 6 57.9 84.0
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Experimental Protocol
This protocol details the synthesis of 2-bromopropionaldehyde from 2-hydroxypropanal.

Materials:

2-Hydroxypropanal

Methanol (CH₃OH)

Bromine (Br₂)

Diethyl ether ((C₂H₅)₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Three-necked round-bottom flask

Stirring apparatus

Dropping funnel

Apparatus for reduced pressure evaporation

Procedure:

Reaction Setup: In a three-necked flask of appropriate size, combine 2-hydroxypropanal and

methanol. Stir the mixture at room temperature until the 2-hydroxypropanal is fully dissolved.

[1]

Addition of Bromine: Slowly add bromine to the solution using a dropping funnel while

maintaining continuous stirring. The addition should be performed at room temperature.[1]

Reaction: Allow the reaction to stir at room temperature for a period of 2 to 6 hours. The

progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[1]

Solvent Removal: Once the reaction is complete, remove the methanol and any excess

bromine by evaporation under reduced pressure.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/CN102432444B/en
https://patents.google.com/patent/CN102432444B/en
https://patents.google.com/patent/CN102432444B/en
https://patents.google.com/patent/CN102432444B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Wash the resulting residue three times with diethyl ether. Combine the ether

layers.[1]

Drying and Concentration: Dry the combined ether solution over anhydrous sodium sulfate.

Filter the solution to remove the drying agent and then concentrate the filtrate until dry to

obtain the crude 2-bromopropionaldehyde product.[1] The crude product can often be used

in subsequent steps without further purification.[1]

Experimental Workflow
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Caption: Workflow for the bromination of 2-hydroxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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